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Compound of Interest

Compound Name:
1,3-Benzodithiolylium

tetrafluoroborate

Cat. No.: B1270797 Get Quote

Technical Support Center: 1,3-Benzodithiolylium
tetrafluoroborate
This guide provides essential safety information, personal protective equipment (PPE)

recommendations, and troubleshooting for researchers, scientists, and drug development

professionals working with 1,3-Benzodithiolylium tetrafluoroborate.

Hazard Summary & Quantitative Data
1,3-Benzodithiolylium tetrafluoroborate is a chemical compound that requires careful

handling due to its hazardous properties. It is classified as an irritant and can cause harm if not

used with appropriate safety measures.[1][2][3] The primary hazards include skin irritation,

serious eye irritation, and potential respiratory irritation.[2][3] Some sources also indicate that it

can be harmful if swallowed and may cause severe skin burns and eye damage.[1][4][5]
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Property Value Source

Molecular Formula C₇H₅BF₄S₂ [4][6]

Molecular Weight 240.05 g/mol [4]

Appearance
Orange to Brown to Dark

purple powder to crystal
[1]

Melting Point 150 °C (decomposes) [1]

Hazard Statements
H302, H314, H315, H319,

H335
[1][2][3]

Signal Word Warning / Danger [4]

Frequently Asked Questions (FAQs)
Q1: What are the primary hazards associated with 1,3-Benzodithiolylium tetrafluoroborate?

A1: The primary hazards are:

Skin Irritation: Causes skin irritation and potentially severe burns upon contact.[1][2][3][5]

Eye Damage: Causes serious eye irritation and potentially severe eye damage.[1][2][3][5]

Respiratory Irritation: May cause respiratory irritation if inhaled.[2][3]

Harmful if Swallowed: Ingestion can be harmful.[1][4][5]

Q2: What Personal Protective Equipment (PPE) is mandatory when handling this compound?

A2: The following PPE should be worn at all times:

Eye Protection: Chemical safety goggles or a face shield where splashing is possible.[2][7][8]

Hand Protection: Chemically resistant gloves (e.g., nitrile rubber).[7] Gloves should be

inspected before use and disposed of properly after handling.
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Respiratory Protection: A NIOSH-approved respirator (such as a type N95 dust mask) is

recommended, especially when handling the powder form or in poorly ventilated areas.

Protective Clothing: A lab coat or other protective clothing to prevent skin contact.[1][7]

Q3: How should 1,3-Benzodithiolylium tetrafluoroborate be stored?

A3: Store the compound in a tightly closed container in a dry, cool, and well-ventilated place.[2]

It is moisture-sensitive and should be stored under an inert gas.[1] Recommended storage

temperature is typically between 2 - 8 °C.[6]

Q4: What should I do in case of accidental exposure?

A4: Follow these first-aid measures immediately:

Eye Contact: Rinse cautiously with water for several minutes. Remove contact lenses if

present and easy to do. Continue rinsing and seek immediate medical attention.[1][2][5]

Skin Contact: Take off immediately all contaminated clothing. Rinse skin with plenty of water

and soap.[1][7] If skin irritation occurs, get medical advice.[2]

Inhalation: Move the person to fresh air and keep them comfortable for breathing. Call a

poison center or doctor if you feel unwell.[1][2][5]

Ingestion: Rinse mouth with water. Do NOT induce vomiting. Seek immediate medical

attention.[1][5]

Q5: How should I dispose of waste containing this chemical?

A5: Dispose of contents and container to an approved waste disposal plant in accordance with

local, state, and federal regulations.[1][2] Do not let the product enter drains.

Troubleshooting Guide
Problem 1: The compound has changed color or appears clumpy.

Possible Cause: The compound is moisture-sensitive.[1] Exposure to air and humidity can

cause it to degrade or clump.
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Solution: Ensure the container is always tightly sealed when not in use and stored in a

desiccator or under an inert atmosphere. If the compound's integrity is questionable, it is best

to dispose of it properly and use a fresh batch for your experiment to ensure reliable results.

Problem 2: I've spilled a small amount of the powder on the lab bench.

Action:

Ensure you are wearing appropriate PPE, including a respirator, to avoid inhaling the dust.

[2]

Carefully sweep or scoop up the spilled solid material, avoiding dust generation.[2]

Place the spilled material into a suitable, labeled container for disposal.[2]

Clean the affected area with a suitable solvent (check compatibility) and then wash with

soap and water.

Dispose of all cleaning materials as hazardous waste.

Problem 3: I am noticing a strong, irritating odor during my experiment.

Possible Cause: This may indicate that the compound is being heated, reacting, or

aerosolized, releasing irritating vapors.

Action:

Ensure your experiment is being conducted in a well-ventilated area, preferably within a

chemical fume hood.[2][3]

Re-evaluate your experimental setup to minimize the release of dust or vapors.

If you feel any respiratory discomfort, move to fresh air immediately and seek medical

attention if symptoms persist.[2]
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Below is a diagram illustrating the logical workflow for safely handling 1,3-Benzodithiolylium
tetrafluoroborate in a laboratory setting.

Preparation Handling Post-Experiment

Emergency Response

Risk Assessment Gather PPE Prepare Work Area Weighing Reaction Setup Decontamination Waste Disposal Proper Storage

Spill Spill Cleanup

Exposure First Aid

Handling Emergency Response

Click to download full resolution via product page

Caption: Logical workflow for handling 1,3-Benzodithiolylium tetrafluoroborate.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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